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Compound of Interest

Compound Name: Gal 9

Cat. No.: B1576564 Get Quote

For researchers, scientists, and drug development professionals navigating the landscape of

Galectin-9 quantification, selecting the optimal ELISA kit is a critical first step. This guide

provides an objective, data-driven comparison of five prominent commercial Galectin-9 ELISA

kits, offering insights into their performance characteristics and experimental protocols to inform

your selection process.

This comparison guide delves into the specifics of Galectin-9 ELISA kits from leading

manufacturers: Abcam, RayBiotech, Invitrogen (Thermo Fisher Scientific), R&D Systems (a

Bio-Techne brand), and Proteintech. The analysis is based on manufacturer-provided data and

available independent research to offer a comprehensive overview.

Performance Characteristics at a Glance
A summary of the key quantitative performance characteristics of each ELISA kit is presented

below, allowing for a rapid side-by-side comparison. It is important to note that performance

can vary based on sample type and experimental conditions.
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Feature
Abcam
(ab273161)

RayBiotech
(EI-1183)

Invitrogen
(EH206RB)

R&D
Systems
(DGAL90)

Proteintech
(KE00175)

Sensitivity ≤ 8 pg/mL[1] 36.86 pg/mL 36 pg/mL[2] 28 pg/mL[3] 3.9 pg/mL[4]

Assay Range
15.6 - 500

pg/mL[1]

36.86 - 9000

pg/mL

36.86 - 9000

pg/mL[2]

156 - 10,000

pg/mL[3]

31.25 - 2000

pg/mL or 62.5

- 4000

pg/mL[4]

Sample

Types

Cell culture

supernatant,

Plasma,

Serum[1]

Cell Culture

Supernatants

, Plasma,

Serum

Serum,

Plasma,

Supernatant[

2]

Cell Culture

Supernates,

Serum, EDTA

Plasma,

Heparin

Plasma,

Saliva, Urine,

Human

Milk[3]

Serum,

Plasma,

Human milk,

Urine[4]

Assay Time 3h 45m[1] ~4h 4h 45m[2] 4.5 hours[3] Not specified

Assay Type
Sandwich

ELISA[1]

Sandwich

ELISA

Sandwich

ELISA[2]

Solid Phase

Sandwich

ELISA[3]

Sandwich

ELISA[4]

Critical Consideration: Detection of Intact vs.
Degraded Galectin-9
A pivotal aspect of Galectin-9 quantification is the antibody's ability to distinguish between the

intact, functional protein and its degraded forms. An independent study comparing the R&D

Systems' ELISA kit with another commercially available kit (GalPharma) revealed a significant

discrepancy in measured plasma Galectin-9 concentrations. The study reported that the R&D

Systems' kit showed aberrantly enhanced reactivity to degraded Galectin-9, leading to a 50-fold

higher median concentration measurement compared to the GalPharma ELISA, which

selectively detected intact Galectin-9. This suggests that the presence of even small amounts

of degraded Galectin-9 in a sample could lead to an overestimation of the biologically active
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protein when using the R&D Systems kit. As Galectin-9 is known to be a fragile protein, this is a

critical consideration for researchers, especially when analyzing clinical samples where protein

degradation can occur.

Experimental Protocols: A General Overview
All the compared ELISA kits are based on the sandwich immunoassay principle. The following

provides a generalized experimental workflow. However, it is imperative to consult the specific

protocol provided with each kit for detailed instructions, as incubation times, reagent volumes,

and preparation steps may vary.
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Generalized Sandwich ELISA Workflow
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Caption: A generalized workflow for the sandwich ELISA technique used in the compared

Galectin-9 kits.

The Galectin-9 Signaling Axis: A Complex Network
Galectin-9 exerts its diverse biological functions through interactions with various cell surface

receptors, with the most well-characterized being T-cell immunoglobulin and mucin-domain

containing-3 (TIM-3). The Galectin-9/TIM-3 pathway plays a crucial role in regulating immune

responses, including T-cell apoptosis and the modulation of cytokine production.[5][6][7]

Beyond TIM-3, Galectin-9 can also interact with other molecules such as CD44, protein

disulfide isomerase (PDI), and IgE, leading to a wide array of cellular effects.
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Caption: An overview of the major signaling interactions of extracellular Galectin-9 with its

receptors.
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Conclusion
The selection of a Galectin-9 ELISA kit should be guided by the specific requirements of the

research, including the required sensitivity, the sample type being analyzed, and the

importance of distinguishing between intact and degraded forms of the protein. While

manufacturers' data provides a useful baseline, the independent finding regarding the R&D

Systems kit's reactivity highlights the importance of critical evaluation and, where possible,

independent validation of an ELISA kit's performance in the specific context of your research.

This guide serves as a starting point to aid in this critical decision-making process, empowering

researchers to generate accurate and reliable data in the study of Galectin-9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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